Decyl glucoside

• Enhancing Drug Penetration: An animal study using rats demonstrated that Decyl Glucoside, when part of an emulsion, could effectively deliver the anti-cancer drug 5-fluorouracil. The study suggests Decyl Glucoside may improve transdermal drug administration, meaning the ability of a drug to penetrate the skin [1].

Source

[1] Microporous Zeolites as Catalysts for the Preparation of Decyl Glucoside from Glucose with 1-Decanol by Direct Glucosidation

Decyl glucoside is a nonionic surfactant derived from the condensation of decyl alcohol and glucose, typically sourced from corn starch. It is recognized for its mildness and is widely used in personal care products, including shampoos, body washes, and lotions. With a molecular formula of C16H32O6 and a molecular weight of 320.22 g/mol, decyl glucoside is biodegradable and considered safe for sensitive skin types .

The synthesis of decyl glucoside involves the glycosidation reaction between decanol (a fatty alcohol) and glucose. This reaction can be catalyzed using zeolite catalysts under conditions of elevated temperature (around 130 °C) to facilitate the formation of the glucoside bond. The general reaction can be represented as follows:

This process results in a mixture that may contain various oligomers depending on the degree of polymerization of the glucose units involved .

Decyl glucoside exhibits low toxicity and is generally regarded as safe for use in cosmetic formulations. Its mild nature makes it suitable for products designed for sensitive skin, including baby shampoos. The compound acts as a surfactant, reducing surface tension, which enhances the ability of water to spread and penetrate surfaces, thereby improving cleansing efficiency . Additionally, studies indicate that decyl glucoside does not disrupt endocrine functions, making it a favorable choice in formulations aimed at minimizing health risks .

The primary method for synthesizing decyl glucoside involves the direct glycosidation of glucose with decanol. Key steps include:

• Preparation: Glucose (from corn starch) and decanol are mixed in the presence of a zeolite catalyst.
• Reaction Conditions: The mixture is heated to approximately 130 °C while stirring to promote the reaction.
• Purification: After completion, the product is purified to isolate decyl glucoside from unreacted materials and by-products.

Alternative methods may involve using acidic conditions or other catalysts to achieve similar results .

Decyl glucoside finds extensive use across various industries, particularly in cosmetics and personal care products due to its gentle nature. Key applications include:

• Cleansing Agents: Used in shampoos, body washes, and facial cleansers.
• Emulsifiers: Acts as an emulsifying agent in creams and lotions.
• Foaming Agents: Provides stable foam in bath products and shaving creams.
• Stabilizers: Enhances the stability of formulations containing active ingredients like sunscreens .

Research indicates that decyl glucoside can interact positively with other surfactants to enhance foaming properties while maintaining mildness. It can also be combined with other plant-derived ingredients to create formulations that are both effective and gentle on the skin. Furthermore, its compatibility with electrolytes allows it to be used in ionic formulations without compromising performance .

Decyl glucoside belongs to a broader class known as alkyl glucosides, which share similar properties but differ in their carbon chain lengths and sources. Here are several comparable compounds:

Decyl glucoside stands out due to its exceptional mildness and biodegradability, making it particularly suitable for formulations targeting sensitive skin types . Its ability to generate stable foam while being derived from renewable resources further enhances its appeal in natural personal care products.